Cas no 3216-48-6 (2-(1-Benzothiophen-3-yl)acetonitrile)

• Product Name: 2-(1-Benzothiophen-3-yl)acetonitrile
• CAS No: 3216-48-6
• MF: C₁₀H₇NS
• MW: 173.234280824661
• MDL: MFCD00027389
• CID: 84665
• PubChem ID: 76681
• Update Time: 2025-04-18

2-(1-Benzothiophen-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[b]thiophen-3-yl)acetonitrile
• 3-Cyanomethylthianaphthene~Thianaphthene-3-acetonitrile
• (Benzo[b]thiophen-3-yl)acetonitrile
• 2-(1-benzothiophen-3-yl)acetonitrile
• 3-cyanomethylbenzo<b>thiophene
• 3-cyanomethylbenzothiophene
• 3-cyanomethylthianaphthene
• Benzo[b]thiophene-3-acetonitrile
• Thianaphthene-3-acetonirile
• thiophen
• Benzo(b)thiophene-3-acetonitrile
• AKOS009157683
• 2-(benzothiophen-3-yl)acetonitrile
• Acetonitrile, 2-(3-benzothieny)-
• (1-benzothien-3-yl)acetonitrile
• 3-Benzothienylacetonitrile
• Benzo[b]thiophen-3-yl-acetonitrile
• 3-(Cyanomethyl)benzo[b]thiophene
• NSC 332302
• NSC332302
• FT-0622692
• 2-benzo[b]thiophen-3-ylacetonitrile
• MFCD00027389
• 3216-48-6
• EINECS 221-733-4
• JYC4JL4XSU
• EN300-42832
• 3-(Cyanomethyl)-1-benzothiophene
• STR04035
• 2-(Benzo[b]thien-3-yl)acetonitrile
• SCHEMBL274426
• DTXSID40185946
• NSC-332302
• CS-0216424
• Z431602866
• 1-Benzothien-3-ylacetonitrile
• A875685
• NS00046273
• benzo[b]thiophen-3-acetonitril
• DB-048175
• G86832
• DTXCID80108437
• 2-(1-Benzothiophen-3-yl)acetonitrile

• MDL： MFCD00027389
• Inchi： 1S/C10H7NS/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7H,5H2
• InChI Key： DEELHLMCCWZFFE-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)C2C=CC=CC1=2
• BRN： 125487

Computed Properties

• Exact Mass: 173.03000
• Monoisotopic Mass: 173.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.244
• Melting Point: 65-67°C
• Boiling Point: 340.1°C at 760 mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.668
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.03000
• LogP: 2.96738
• Solubility: Not available

2-(1-Benzothiophen-3-yl)acetonitrile Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes